Cas no 2171789-29-8 (10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2171789-29-8
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6492295
• PubChem ID: 165604859
• Update Time: 2025-10-29

10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro4.5decane
• 10-[(propan-2-yloxy)methyl]-6-oxa-9-azaspiro[4.5]decane
• EN300-1647104
• 2171789-29-8

• Inchi： 1S/C12H23NO2/c1-10(2)14-9-11-12(5-3-4-6-12)15-8-7-13-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： GVAAAAWZHIEMAE-UHFFFAOYSA-N
• SMILES： O1CCNC(COC(C)C)C21CCCC2

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro4.5decane

10-(Propan-2-yloxy)methyl-6-oxa-9-azaspiro[4.5]decane: A Comprehensive Overview

The compound with CAS No 2171789-29-8, known as 10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro[4.5]decane, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the oxygen and nitrogen atoms forming the spiro junction. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug discovery and material science.

Spirocyclic compounds have been extensively studied due to their ability to adopt diverse conformations, which can enhance their bioavailability and binding affinity to target proteins. Recent studies have highlighted the potential of 10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro[4.5]decane in modulating enzyme activity and receptor binding. For instance, researchers have explored its role as a scaffold for designing small molecule inhibitors targeting kinases involved in cancer progression.

The synthesis of 10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro[4.5]decane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic core through intramolecular cyclization and subsequent functionalization to introduce the propanol moiety. This compound's chemical stability and ease of synthesis make it an attractive starting material for further modifications in medicinal chemistry.

In terms of physical properties, 10-(propan-2-yloxy)methyl-6-oxa-9-azaspiro[4.5]decane exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties are advantageous for its use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of 10-(propan-2-yloxy)methyl-6 oxaspiro decane derivatives with unprecedented accuracy. Molecular docking studies have revealed that this compound has potential as a lead compound for developing agents against neurodegenerative diseases, such as Alzheimer's disease, due to its ability to interact with amyloid-beta proteins.

The application of machine learning algorithms to predict the pharmacokinetic profiles of spirocyclic compounds has further enhanced our understanding of their therapeutic potential. For example, models developed using datasets from similar compounds suggest that 10-(propan 2 yloxy methyl) spiro decane derivatives may exhibit favorable absorption and distribution properties, making them suitable for oral administration.

In conclusion, 10-(propan 2 yloxy methyl) 6 oxa 9 azaspiro decane stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic and computational methodologies, positions it as a key player in advancing drug discovery and materials innovation.